Cas no 2921750-77-6 ((3-Bromo-5-methylphenyl)(propyl)sulfane)

• Product Name: (3-Bromo-5-methylphenyl)(propyl)sulfane
• CAS No: 2921750-77-6
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 6796677
• PubChem ID: 171366353
• Update Time: 2025-06-13

(3-Bromo-5-methylphenyl)(propyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-methylphenyl)(propyl)sulfane
• MFCD34845293
• 2921750-77-6

• Inchi： 1S/C10H13BrS/c1-3-4-12-10-6-8(2)5-9(11)7-10/h5-7H,3-4H2,1-2H3
• InChI Key： JCUQYIRIVOVCJP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)SCCC

Computed Properties

• Exact Mass: 243.99213g/mol
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Additional information on (3-Bromo-5-methylphenyl)(propyl)sulfane

Introduction to (3-Bromo-5-methylphenyl)(propyl)sulfane (CAS No. 2921750-77-6)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, (3-Bromo-5-methylphenyl)(propyl)sulfane (CAS No. 2921750-77-6) stands out as a compound of significant interest due to its unique structural properties and promising applications in medicinal chemistry. This introduction delves into the compound's characteristics, synthesis, and recent applications in research, emphasizing its relevance in contemporary chemical biology.

The molecular structure of (3-Bromo-5-methylphenyl)(propyl)sulfane consists of a phenyl ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, further linked to a propylsulfane moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The presence of both bromine and methyl groups enhances its reactivity, allowing for further functionalization and derivatization, which are crucial steps in developing novel pharmaceutical agents.

In recent years, the pharmaceutical industry has seen a surge in the use of sulfane-based compounds due to their ability to modulate biological pathways effectively. Sulfanes are known for their sulfur-rich structure, which can interact with various biological targets, including enzymes and receptors. The compound (3-Bromo-5-methylphenyl)(propyl)sulfane has been explored in several preclinical studies for its potential applications in treating neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further development.

One of the most compelling aspects of (3-Bromo-5-methylphenyl)(propyl)sulfane is its role as an intermediate in synthesizing more complex molecules. Researchers have leveraged its reactive sulfane group to create derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating compounds that exhibit anti-inflammatory and antioxidant effects. These derivatives have shown promise in models of chronic diseases, highlighting the compound's potential as a building block for future therapeutics.

The synthesis of (3-Bromo-5-methylphenyl)(propyl)sulfane involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the bromination of 5-methylphenol (thymol) followed by reaction with propylsulfur dichloride to introduce the sulfane group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to optimize yield and purity. These synthetic methodologies underscore the compound's complexity and the expertise required to produce it on an industrial scale.

Recent advancements in computational chemistry have further enhanced the understanding of (3-Bromo-5-methylphenyl)(propyl)sulfane's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. These findings provide a rational basis for designing targeted therapies that leverage the compound's unique properties. Additionally, quantum mechanical calculations have been used to predict its pharmacokinetic behavior, aiding in drug design optimization.

The pharmaceutical industry's interest in (3-Bromo-5-methylphenyl)(propyl)sulfane is not limited to its applications in central nervous system disorders; it also shows promise in treating inflammatory conditions. Research has indicated that derivatives of this compound can inhibit key inflammatory cytokines, making them potential candidates for managing autoimmune diseases. Furthermore, its ability to modulate oxidative stress pathways suggests its utility in combating age-related degenerative diseases. These diverse applications highlight the compound's broad therapeutic potential.

In conclusion, (3-Bromo-5-methylphenyl)(propyl)sulfane (CAS No. 2921750-77-6) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future therapeutic strategies.